Cas no 339366-85-7 (2-methyl-1H-Indole-7-carboxylic acid)

• Product Name: 2-methyl-1H-Indole-7-carboxylic acid
• CAS No: 339366-85-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD11168318
• CID: 1111136
• PubChem ID: 12230326
• Update Time: 2025-10-05

2-methyl-1H-Indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1H-Indole-7-carboxylic acid
• -methyl-1H-Indole-7-carboxylic acid
• SCHEMBL2078975
• AS-39618
• DA-42724
• CS-0047250
• AKOS022639102
• AM806217
• 339366-85-7
• 1H-Indole-7-carboxylic acid, 2-methyl-
• 2-methyl-1H-indole-7-carboxylicacid
• GRBHTPSKYQXFSP-UHFFFAOYSA-N
• MFCD11168318
• SB14916

• MDL： MFCD11168318
• Inchi： 1S/C10H9NO2/c1-6-5-7-3-2-4-8(10(12)13)9(7)11-6/h2-5,11H,1H3,(H,12,13)
• InChI Key： GRBHTPSKYQXFSP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=C(C)NC=21)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-methyl-1H-Indole-7-carboxylic acid

Exploring the Versatile Applications and Properties of 2-Methyl-1H-Indole-7-carboxylic Acid (CAS No. 339366-85-7)

2-Methyl-1H-Indole-7-carboxylic acid (CAS No. 339366-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative, characterized by its methyl group at the 2-position and a carboxylic acid moiety at the 7-position, serves as a crucial building block in synthetic chemistry. Its unique structural features make it an attractive candidate for drug discovery and material science applications.

The growing interest in indole-based compounds stems from their prevalence in natural products and biologically active molecules. Researchers are particularly focused on 2-methyl-1H-indole-7-carboxylic acid derivatives due to their potential in developing novel therapeutic agents. Recent studies have explored its role as a precursor for anti-inflammatory compounds and antioxidant agents, aligning with current healthcare trends toward preventive medicine.

From a chemical perspective, 2-methyl-1H-indole-7-carboxylic acid exhibits interesting properties that make it valuable for organic synthesis. The compound's carboxylic acid functionality allows for various derivatization possibilities, including esterification and amide formation, while the indole core structure provides a platform for further structural modifications. These characteristics have led to its increasing use in medicinal chemistry projects targeting various disease pathways.

The synthesis of 2-methyl-1H-indole-7-carboxylic acid typically involves multi-step organic transformations starting from commercially available indole derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. This aligns with current environmental concerns and the demand for eco-friendly synthetic routes in chemical manufacturing.

In the pharmaceutical sector, 2-methyl-1H-indole-7-carboxylic acid has shown promise as a scaffold for developing small molecule therapeutics. Its structural similarity to naturally occurring indole compounds makes it particularly interesting for designing enzyme inhibitors and receptor modulators. Recent patent literature reveals growing applications in neurological disorders and metabolic disease research, areas of high unmet medical need.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation approaches. These attributes are critical considerations in drug development, where bioavailability and shelf-life are paramount. Researchers are particularly interested in how modifications to the 2-methyl-1H-indole-7-carboxylic acid structure can optimize these properties for specific therapeutic applications.

Beyond pharmaceuticals, 2-methyl-1H-indole-7-carboxylic acid finds applications in material science and specialty chemicals. Its conjugated π-system and functional groups make it a potential candidate for developing organic electronic materials and fluorescent probes. This versatility contributes to its growing commercial importance in multiple high-tech industries.

Quality control of 2-methyl-1H-indole-7-carboxylic acid involves rigorous analytical techniques, including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of reliable analytical methods for this compound remains an active area of research, particularly for detecting trace impurities.

The market for indole derivatives like 2-methyl-1H-indole-7-carboxylic acid continues to expand, driven by increasing demand from the pharmaceutical and biotechnology sectors. Suppliers are focusing on improving synthetic efficiency and production scalability to meet growing needs. This compound's unique structural features position it well for future applications in precision medicine and targeted therapies.

Safety considerations for handling 2-methyl-1H-indole-7-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this chemical. Researchers should consult the latest safety data sheets for specific handling instructions.

Future research directions for 2-methyl-1H-indole-7-carboxylic acid include exploring its potential in combinatorial chemistry and high-throughput screening applications. The compound's versatility makes it an excellent candidate for developing diverse chemical libraries used in drug discovery programs. Additionally, investigations into its biological activities may uncover new therapeutic applications.

For researchers sourcing 2-methyl-1H-indole-7-carboxylic acid, it's important to verify the compound's CAS number 339366-85-7 to ensure correct identification. The growing availability of this chemical from specialized suppliers has facilitated its adoption in various research programs. Quality certifications and analytical documentation should be carefully reviewed when selecting a supplier.

The scientific literature contains numerous references to 2-methyl-1H-indole-7-carboxylic acid derivatives, highlighting their importance in modern chemical research. Recent publications have demonstrated innovative applications in catalysis and asymmetric synthesis, expanding the compound's utility beyond traditional medicinal chemistry applications.

In conclusion, 2-methyl-1H-indole-7-carboxylic acid (CAS No. 339366-85-7) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing research interest, position this compound as an important tool in drug discovery and material development. As research continues to uncover new properties and applications, the significance of this indole derivative in scientific and industrial contexts is expected to increase substantially.